Cas no 88598-52-1 (1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester)
88598-52-1 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
CAS No:88598-52-1
MF:C27H18O5
MW:422.428827762604
CID:627462
PubChem ID:71318917
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
- diphenyl 2-benzoylbenzene-1,4-dicarboxylate
- DTXSID80748973
- 88598-52-1
-
- Inchi: 1S/C27H18O5/c28-25(19-10-4-1-5-11-19)24-18-20(26(29)31-21-12-6-2-7-13-21)16-17-23(24)27(30)32-22-14-8-3-9-15-22/h1-18H
- InChI Key: RTTXDVFPTQWDTG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C1=CC=C(C(=O)OC2C=CC=CC=2)C=C1C(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 422.11542367g/mol
- Monoisotopic Mass: 422.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 69.7Ų
1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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